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Compound of Interest

Compound Name: GSK840

Cat. No.: B2398511

Detailed guidelines on the solubility, preparation, and application of GSK840, a potent RIPK3
inhibitor, for in vitro and in vivo studies.

Introduction

GSK840 is a highly potent and selective inhibitor of Receptor-Interacting Protein Kinase 3
(RIPK3), a key mediator of necroptosis, a form of programmed necrotic cell death. As a crucial
tool in studying the role of RIPK3-mediated necroptosis in various physiological and
pathological processes, understanding its solubility and proper handling is paramount for
reproducible and accurate experimental outcomes. These application notes provide detailed
protocols for the dissolution and use of GSK840 in common research applications.

Data Presentation
Solubility of GSK840
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Molar
Solvent Solubility Concentration Notes
(Approx.)
Sonication is
recommended to aid
Dimethyl Sulfoxide dissolution.[1] Use
100 - 110 mg/mL[1] ~274 - 301 mM
(DMSO) freshly opened,
anhydrous DMSO for
best results.
Methanol Soluble[2] Not specified
A common vehicle for
10% DMSO + 40% in vivo studies.
PEG300 + 5% Tween = 2.5 mg/mL[3][4] >6.84 mM Prepare fresh.
80 + 45% Saline Sonication may be
required.[1][3]
10% DMSO + 90% Alternative vehicle for
(20% SBE-B-CD in > 2.5 mg/mL[3][4] >6.84 mM in vivo administration.
Saline) [3114]
10% DMSO + 90% Suitable for certain in
= 2.5 mg/mL[3][4] > 6.84 mM

Corn Ol

vivo applications.[3][4]

Cell Culture Media
(e.g., DMEM, RPMI-
1640)

Low

Not directly specified,
but working
concentrations of 0.01
- 3 uM are commonly
used.[1]

GSK840 is typically
diluted from a
concentrated DMSO
stock. The final DMSO
concentration in the
culture medium
should be kept low
(ideally £ 0.1%) to
avoid solvent-induced

cytotoxicity.[1]

Experimental Protocols
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Protocol 1: Preparation of a Concentrated GSK840 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of GSK840 in DMSO.
Materials:

o GSK840 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)
Procedure:
o Equilibrate the GSK840 powder to room temperature before opening the vial.

o Calculate the required amount of GSK840 and DMSO to prepare the desired volume and
concentration of the stock solution. The molecular weight of GSK840 is 365.43 g/mol .

o Carefully weigh the GSK840 powder and add it to a sterile microcentrifuge tube.
e Add the calculated volume of anhydrous DMSO to the tube.

» Vortex the solution thoroughly until the powder is completely dissolved. If necessary,
sonicate the solution for short intervals in a water bath to aid dissolution.[1]

» Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.

» Store the stock solution at -20°C or -80°C for long-term storage.
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Protocol 2: Preparation of Working Solutions in Cell
Culture Medium

This protocol outlines the dilution of the DMSO stock solution to prepare working
concentrations for cell-based assays.

Materials:
e 10 mM GSKB840 stock solution in DMSO

e Pre-warmed complete cell culture medium (e.g., DMEM or RPMI-1640 with serum and
supplements)

 Sterile tubes
Procedure:
e Thaw a vial of the 10 mM GSK840 stock solution at room temperature.

o Perform serial dilutions of the stock solution in pre-warmed complete cell culture medium to
achieve the desired final concentrations.

e |tis recommended to prepare intermediate dilutions to ensure accuracy, especially for low
micromolar or nanomolar working concentrations.

o Gently mix the working solutions by pipetting or inverting the tubes. Avoid vigorous vortexing,
which can cause protein denaturation in the medium.

o Ensure the final concentration of DMSO in the cell culture medium is below 0.1% to minimize
solvent toxicity.[1] A vehicle control (medium with the same final concentration of DMSO)
should be included in all experiments.

Use the freshly prepared working solutions immediately for treating cells.

Mandatory Visualizations
Signaling Pathway of RIPK3-Mediated Necroptosis
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Caption: RIPK3 signaling pathway leading to necroptosis and the inhibitory action of GSK840.

Experimental Workflow for Assessing GSK840 Activity
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Caption: A typical experimental workflow for evaluating the efficacy of GSK840 in a cell-based
necroptosis assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [GSK840: Application Notes and Protocols for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2398511#gsk840-solubility-in-dmso-and-culture-
media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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